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Compound of Interest

Compound Name: Cereclor

Cat. No.: B8269983

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides essential, immediate safety and logistical
information for the handling of Cereclor, a brand of chlorinated paraffins. Adherence to these
guidelines is critical for minimizing exposure risks and ensuring proper disposal.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following table summarizes the recommended PPE for handling Cereclor, based on
established safety protocols for chlorinated paraffins.
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PPE Category

Specification

Rationale

Hand Protection

Impervious gloves (e.g., Nitrile,

Neoprene, or PVC).

Prevents direct skin contact.
Chlorinated paraffins can
cause skin irritation and
dryness with repeated
exposure.[1] Mid-chain
chlorinated paraffins may
soften or swell most rubbers,
so select appropriate glove

material.

Eye Protection

Safety glasses with side

shields.

Protects eyes from splashes.
Cereclor may cause slight eye

irritation.[2]

Body Protection

Overalls or a lab coat.

Minimizes the risk of skin

contact with clothing.

Respiratory Protection

Generally not required in a
well-ventilated area. An
organic vapor respirator may
be necessary if there is a risk

of inhaling mists or vapors.[1]

Cereclor has low volatility at
room temperature.[2] However,
heating can lead to the
liberation of hydrogen chloride

fumes.

Occupational Exposure Limits

Regulatory bodies have established exposure limits for paraffin oil mist, which can serve as a

guideline for managing airborne concentrations of Cereclor.

Organization

Exposure Limit (Time-Weighted Average)

OSHA (PEL) 5 mg/m3[3][4]
NIOSH (REL) 5 mg/m3[3]
ACGIH (TLV) 5 mg/m3 (inhalable fraction)

Experimental Protocol for Handling Cereclor
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Due to its viscous nature, handling Cereclor requires specific techniques to ensure accuracy
and safety. The following protocol outlines a step-by-step procedure for laboratory use.

Materials:

e Cereclor

o Appropriate PPE (as specified in the table above)

» Positive displacement pipette or wide-bore pipette tips

o Chemical-resistant container for weighing

e Fume hood or well-ventilated area

o Decontamination solution (e.g., soap and water)

o Waste disposal container

Procedure:

e Preparation:

o Ensure the work area, typically a fume hood, is clean and uncluttered.

o Don all required PPE: impervious gloves, safety glasses with side shields, and a lab coat.

o Set up all necessary equipment within the fume hood.

» Aliquoting Cereclor:

o Due to its high viscosity, standard air displacement pipettes may not be accurate. Use a
positive displacement pipette for precise measurements.

o Alternatively, use wide-bore pipette tips to reduce shear and improve accuracy.

o For larger quantities, carefully pour the required amount into a tared, chemical-resistant
container.
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» Handling and Mixing:
o When mixing Cereclor with other substances, do so slowly to avoid splashing.

o If heating is required, perform the procedure in a fume hood with appropriate ventilation,
as decomposition can release hydrogen chloride gas.[2]

o Decontamination:
o After handling, wipe down all surfaces and equipment with a suitable cleaning agent.
o Wash hands thoroughly with soap and water, even after removing gloves.

Disposal Plan

Proper disposal of Cereclor and contaminated materials is crucial to prevent environmental
contamination.

o Waste Characterization: Cereclor (chlorinated paraffins) is not typically classified as a
federal hazardous waste under the Resource Conservation and Recovery Act (RCRA).[5]
However, state and local regulations may vary.

¢ Disposal Method:

o Collect all Cereclor waste and contaminated materials (e.g., gloves, pipette tips,
absorbent pads) in a designated, labeled, and sealed container.

o Dispose of the waste through a licensed chemical waste disposal company.
o Do not pour Cereclor down the drain or dispose of it in regular trash.[2]
o Spill Cleanup:
o In case of a spill, absorb the material with an inert absorbent such as sand or earth.[6]
o Collect the absorbed material into a suitable container for disposal.

o Ventilate the area and clean the spill site thoroughly.
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Visual Guides

Logical Relationship for PPE Selection when Handling Cereclor
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1. Preparation:
- Don PPE
- Prepare workspace in fume hood

'

2. Aliquoting:
- Use positive displacement pipette
or wide-bore tips

'

3. Handling & Mixing:
- Mix slowly
- Heat only in fume hood

'

4. Decontamination:
- Clean workspace and equipment
- Wash hands

l

5. Waste Disposal:
- Collect in labeled container
- Use licensed disposal service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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